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Compound of Interest

Compound Name: Octyl isobutyrate

Cat. No.: B085545 Get Quote

Essential Safety and Handling Guide for Octyl
Isobutyrate
This guide provides immediate and essential safety protocols for laboratory professionals,

including researchers, scientists, and drug development experts, who handle Octyl
isobutyrate. Adherence to these procedures is critical for ensuring personal safety and proper

disposal.

Physicochemical and Toxicological Data
For quick reference, the following table summarizes key quantitative data for Octyl
isobutyrate.
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Property Value Citations

Physical State Colorless to pale yellow liquid [1][2]

CAS Number 109-15-9 [1][3]

Molecular Formula C₁₂H₂₄O₂ [1]

Density 0.856 g/mL at 25°C [3][4]

Boiling Point 236 - 245°C [2][4][5]

Flash Point > 93.3°C (> 200°F) [2][5][6]

Vapor Density 6.8 (Air = 1) [5][7]

Vapor Pressure
0.061 mmHg at 25°C

(estimated)
[5]

Water Solubility
4.064 mg/L at 25°C

(estimated)
[5]

Acute Toxicity (Oral) LD50, Rat: >= 5000 mg/kg [6]

Acute Toxicity (Dermal) LD50, Rabbit: >= 5000 mg/kg [6]

Skin Sensitization

No Expected Sensitization

Induction Level (NESIL): 7000

μg/cm²

[8]

Personal Protective Equipment (PPE) Protocol
While Octyl isobutyrate is not classified as a hazardous substance under Regulation (EC) No

1272/2008, some safety data sheets indicate it can cause mild skin and eye irritation.[1][3][6]

Therefore, adherence to good industrial hygiene and the use of appropriate PPE is mandatory.

Engineering Controls
Ventilation: Always handle Octyl isobutyrate in a well-ventilated area.[1][3] Use of a

chemical fume hood is recommended to minimize inhalation of vapors.

Required Personal Protective Equipment
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Eye and Face Protection:

Wear chemical safety goggles that provide a complete seal around the eyes.[1]

If there is a significant risk of splashing, a face shield must be worn in addition to safety

goggles.[9]

Hand Protection:

Wear chemical-resistant gloves that comply with EN 374 standards.[3]

Suitable materials include Nitrile, Neoprene, or Butyl rubber.[9][10]

Before each use, inspect gloves for any signs of degradation, punctures, or tears.[11]

If reusing gloves, clean them thoroughly before removal.[3]

Body Protection:

A standard laboratory coat should be worn and fully fastened.[11]

Ensure the lab coat is made of a material appropriate for the tasks being performed.[11]

Do not wear shorts or open-toed shoes in the laboratory.[11][12]

Respiratory Protection:

Under conditions of adequate ventilation, respiratory protection is generally not required.

If ventilation is inadequate or in the event of a large spill, a respirator may be necessary.[1]

In case of fire, firefighters must use a self-contained breathing apparatus (SCBA).[6]

PPE Donning and Doffing Procedure
Donning (Putting On):

1. Put on the laboratory coat and fasten it completely.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbull.com/images/product/MSDS-1758781656.pdf
https://corporate.dow.com/content/dam/corp/documents/science-sustainability/920-00004-01-personal-protective-equipment-guidance.pdf
https://www.chemos.de/import/data/msds/GB_en/109-15-9-A0026954-GB-en.pdf
https://corporate.dow.com/content/dam/corp/documents/science-sustainability/920-00004-01-personal-protective-equipment-guidance.pdf
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://chemistry.osu.edu/inresources/safety/chem/personal-protective-equipment
https://www.chemos.de/import/data/msds/GB_en/109-15-9-A0026954-GB-en.pdf
https://chemistry.osu.edu/inresources/safety/chem/personal-protective-equipment
https://chemistry.osu.edu/inresources/safety/chem/personal-protective-equipment
https://chemistry.osu.edu/inresources/safety/chem/personal-protective-equipment
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.chemicalbull.com/images/product/MSDS-1758781656.pdf
https://www.vigon.com/product/octyl-isobutyrate-fcc/?doc=MSDS/501080_vigon_sds_us_english.pdf&namee=OctylIsobutyrateFCCSDS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Put on safety goggles and a face shield if necessary.

3. Wash and dry hands thoroughly.

4. Put on gloves, ensuring they overlap the cuffs of the lab coat.

Doffing (Taking Off):

1. Remove gloves using a technique that avoids skin contact with the exterior of the glove.

2. Remove the laboratory coat, turning it inside out during removal to contain any

contamination.

3. Remove face shield and goggles.

4. Wash hands thoroughly with soap and water.

Operational and Disposal Plans
Handling and Storage

Avoid contact with skin and eyes.[1][13]

Wash hands thoroughly after handling the substance.[3]

Keep the container tightly closed when not in use.[1]

Store in a cool, dry, and well-ventilated area away from heat, ignition sources, and

incompatible materials like strong oxidizing agents.[1][14]

Ground all equipment when handling to prevent static discharge.[6]

Do not eat, drink, or smoke in the work area.[3]

Spill Management
Small Spills:

Absorb the spill with an inert material such as vermiculite, dry sand, or earth.[6]
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Place the absorbed material into a suitable, labeled container for disposal.[6]

Clean the spill area thoroughly.

Large Spills:

Evacuate unnecessary personnel from the area.

Eliminate all ignition sources.[6]

Stop the flow of material if it is safe to do so.[6]

Contain the spill by diking with absorbent materials.[6]

Prevent the spill from entering drains or waterways.[6]

Disposal Plan
Dispose of Octyl isobutyrate and any contaminated materials as hazardous waste in

accordance with all local, regional, and national regulations.[6]

Do not dispose of the chemical down the drain.[3]

Contaminated containers must be handled and disposed of in the same manner as the

product itself.[3]

Safety Workflow Diagram
The following diagram outlines the decision-making process for the safe handling of Octyl
isobutyrate.
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Preparation Phase

PPE Selection & Use

Post-Handling & Disposal

Start: Handling
Octyl Isobutyrate

Review Safety Data Sheet (SDS)

Assess Task-Specific Risks
(e.g., volume, temperature, splash potential)

Verify Adequate Ventilation
(Fume Hood Available?)

Select Required PPE

Minimum PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Don PPE Correctly

Proceed with Chemical Handling

Doff PPE Correctly

Any Spills or Contamination?

Follow Spill Cleanup Protocol

Yes

Dispose of Waste & Contaminated PPE
in Accordance with Regulations

No

Wash Hands Thoroughly

End of Procedure
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Caption: Workflow for safe handling of Octyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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